Cas no 2172257-70-2 (6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 2172257-70-2
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 5807476
• PubChem ID: 165835674
• Update Time: 2025-06-07

6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid
• 2172257-70-2
• EN300-1628300

• Inchi： 1S/C13H10FNO2/c1-8-4-10(6-11(14)5-8)12-3-2-9(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： NHWUMKQTBWLMEO-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid

Introduction to 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid (CAS No. 2172257-70-2)

6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid, identified by its CAS number 2172257-70-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine carboxylic acid class, characterized by its pyridine ring substituted with a fluoro and methyl group on the phenyl ring, and a carboxylic acid functional group at the third position of the pyridine ring. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The fluoro and methyl substituents in 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid play crucial roles in modulating the pharmacokinetic and pharmacodynamic properties of the compound. The presence of a fluoro atom is well-documented to enhance metabolic stability, improve binding affinity to biological targets, and prolong the half-life of pharmaceuticals. Similarly, the methyl group can influence electronic distribution, solubility, and interactions with enzymes or receptors. These structural elements contribute to the compound's potential as a scaffold for designing drugs with improved efficacy and reduced side effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid has been investigated for its potential applications in oncology, neurology, and anti-inflammatory therapies. Its unique structure allows for selective interaction with biological targets, making it a valuable tool for high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Researchers have utilized this compound as a building block to synthesize derivatives with enhanced binding affinity and selectivity for specific enzymes or receptors.

One of the most compelling aspects of 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid is its versatility in medicinal chemistry. The carboxylic acid moiety can be further functionalized through esterification, amidation, or coupling reactions to introduce additional pharmacophores. This flexibility enables chemists to tailor the compound's properties for specific therapeutic applications. For instance, derivatives of this molecule have been explored as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of fluoro and methyl substituents enhances its ability to modulate enzyme activity while minimizing off-target effects.

The synthesis of 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms often necessitates specialized techniques due to their high reactivity and sensitivity to environmental conditions. Despite these challenges, recent advancements in synthetic chemistry have made it more feasible to produce complex molecules like this one on a scalable basis.

In academic research, 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid has been used as a reference compound in various biochemical assays. Its structural features allow researchers to probe the mechanisms of drug action and develop computational models for predicting binding interactions. High-resolution crystal structures of protein-ligand complexes involving this compound have provided insights into how small molecules can be optimized for better drug-like properties. These studies not only advance our understanding of molecular recognition but also guide future drug design efforts.

The pharmaceutical industry has shown particular interest in compounds with similar scaffolds due to their potential therapeutic value. While 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid itself may not be directly used as a drug candidate, it serves as an important intermediate in synthesizing more complex molecules. Companies specializing in contract research organizations (CROs) and pharmaceutical intermediates often produce this compound for clients engaged in drug discovery programs. Its availability ensures that researchers can rapidly explore new chemical space without delays caused by lengthy synthesis routes.

Future directions in research may focus on exploring analogs of 6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid that exhibit improved pharmacological profiles or novel mechanisms of action. Computational chemistry approaches, such as molecular docking simulations and quantum mechanical calculations, will continue to play a pivotal role in guiding these efforts. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and reduce attrition rates associated with traditional drug development pipelines.

In conclusion,6-(3-fluoro-5-methylphenyl)pyridine-3-carboxylic acid (CAS No. 2172257-70-2) represents a significant advancement in medicinal chemistry due to its versatile structure and potential applications across multiple therapeutic areas. Its unique combination of substituents enhances its suitability as a scaffold for drug development while providing opportunities for further optimization through synthetic chemistry innovations. As research progresses,this compound will continue to contribute valuable insights into disease mechanisms and inspire new generations of therapeutics designed using cutting-edge chemical methodologies.